Cas no 80486-64-2 (methyl 5-(2H-tetrazol-5-yl)pentanoate)

methyl 5-(2H-tetrazol-5-yl)pentanoate structure
80486-64-2 structure
Product Name:methyl 5-(2H-tetrazol-5-yl)pentanoate
CAS No:80486-64-2
MF:C7H12N4O2
MW:184.195780754089
CID:2802745
PubChem ID:21295292
Update Time:2025-04-21

methyl 5-(2H-tetrazol-5-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

    • DTXSID70612098
    • 80486-64-2
    • XLDGMONTXXLGDG-UHFFFAOYSA-N
    • methyl 5-tetrazol-5-ylpentanoate
    • SCHEMBL442310
    • methyl 5-(2H-tetrazol-5-yl)pentanoate
    • Inchi: 1S/C7H12N4O2/c1-13-7(12)5-3-2-4-6-8-10-11-9-6/h2-5H2,1H3,(H,8,9,10,11)
    • InChI Key: XLDGMONTXXLGDG-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCC1N=NNN=1)=O

Computed Properties

  • Exact Mass: 184.09602564Da
  • Monoisotopic Mass: 184.09602564Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 80.8Ų
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.